Cas no 107227-88-3 (Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine)
107227-88-3 structure
Product Name:Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine
CAS No:107227-88-3
MF:C64H80CuN8O8
MW:1152.915
CID:127492
PubChem ID:24864104
Update Time:2024-11-08
Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Chemical and Physical Properties
Names and Identifiers
-
- Copper,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-
- 4-FLUOROANISOL
- copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine
- Copper,[1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (S...
- Benzamide,N-(1-methyl-1-phenylethyl)
- N-(1-Methyl-1-phenyl-aethyl)-benzamid
- N-(1-methyl-1-phenylethyl)benzamide
- N-cumylbenzamide
- nCuPc(OBu)8
- copper(II) octabutoxy-29H,31H-phthalocyanine
- COPPER(II) 1,4,8,11,15,18,22,25-OCTA- BUTOXYPHTHALOCYANINE
- Copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine Dye content 95 %
- copper;5,8,14,17,23,26,32,35-octabutoxy-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene
- 107227-88-3
- Copper(II) 1,4,8,11,15,18,22,25-octabutoxy-29H,31H-phthalocyanine, Dye content 95 %
- Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine
-
- MDL: MFCD00191951
- Inchi: InChI=1S/C64H80N8O8.Cu/c1-9-17-33-73-41-25-26-42(74-34-18-10-2)50-49(41)57-65-58(50)70-60-53-45(77-37-21-13-5)29-30-46(78-38-22-14-6)54(53)62(67-60)72-64-56-48(80-40-24-16-8)32-31-47(79-39-23-15-7)55(56)63(68-64)71-61-52-44(76-36-20-12-4)28-27-43(75-35-19-11-3)51(52)59(66-61)69-57;/h25-32H,9-24,33-40H2,1-8H3;/q-2;+2
- InChI Key: GUXRYGQKVMJNDV-UHFFFAOYSA-N
- SMILES: N12[Cu]N3C4C5=C(C(OCCCC)=CC=C5OCCCC)C3=NC3C5=C(C=CC(OCCCC)=C5C(N=3)=NC1=C1C(C(OCCCC)=CC=C1OCCCC)=C2N=C1C2C(OCCCC)=CC=C(OCCCC)C=2C(=N1)N=4)OCCCC |c:22,84,t:39,62|
Computed Properties
- Exact Mass: 1151.54000
- Monoisotopic Mass: 1151.539509g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 81
- Rotatable Bond Count: 32
- Complexity: 1500
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 626
- XLogP3: nothing
- Topological Polar Surface Area: 150Ų
Experimental Properties
- Color/Form: powder
- Melting Point: 184-187 °C (lit.)
- PSA: 157.86000
- LogP: 10.89310
- Solubility: Not determined
Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 386618-250MG |
Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine |
107227-88-3 | 250mg |
¥2661.74 | 2023-12-07 |
Copper(ii)1,4,8,11,15,18,22,25-octa-butoxyphthalocyanine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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